Cas no 180624-25-3 (7-methyl-1h-indole-5-carboxylic acid methyl ester)

7-Methyl-1H-indole-5-carboxylic acid methyl ester is a versatile indole derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its methyl ester functionality enhances solubility and reactivity, facilitating further derivatization under mild conditions. The 7-methyl substitution contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic frameworks. This compound exhibits stability under standard storage conditions and is compatible with a range of reaction conditions, including nucleophilic substitutions and cross-coupling reactions. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules and agrochemicals.

7-methyl-1h-indole-5-carboxylic acid methyl ester structure

180624-25-3 structure

Product Name:7-methyl-1h-indole-5-carboxylic acid methyl ester

CAS No:180624-25-3

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD03094981

CID:860250

PubChem ID:10535643

Update Time:2025-06-07

7-methyl-1h-indole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- Methyl 7-methyl-1H-indole-5-carboxylate
- 7-Methyl-1H-indole-5-carboxylic acid methyl ester
- 1H-indole-5-carboxylic acid, 7-methyl-, methyl ester
- Methyl 7-methylindole-5-carboxylate
- DTXSID00441373
- DB-014886
- Methyl7-methyl-1H-indole-5-carboxylate
- MFCD03094981
- SCHEMBL143239
- AS-34224
- SY023551
- CS-0050002
- AKOS006278324
- 180624-25-3
- 7-methyl-1h-indole-5-carboxylic acid methyl ester
- MDL： MFCD03094981
- Inchi： 1S/C11H11NO2/c1-7-5-9(11(13)14-2)6-8-3-4-12-10(7)8/h3-6,12H,1-2H3
- InChI Key： MGOHUBDYDVDLNT-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C)C2=C(C=CN2)C=1)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 42.1Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 345.121℃/760mmHg
Flash Point: 162.5±22.3 °C
PSA: 42.09
Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-methyl-1h-indole-5-carboxylic acid methyl ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-methyl-1h-indole-5-carboxylic acid methyl ester Pricemore >>

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